8-methoxy-4-methyl-2-[4-(4-nitrophenyl)-1-piperazinyl]quinoline

• IUPAC Name: 8-methoxy-4-methyl-2-[4-(4-nitrophenyl)piperazin-1-yl]quinoline
• InChI: InChI=1S/C21H22N4O3/c1-15-14-20(22-21-18(15)4-3-5-19(21)28-2)24-12-10-23(11-13-24)16-6-8-17(9-7-16)25(26)27/h3-9,14H,10-13H2,1-2H3
• InChI Key: WEIPMDOZYWHVGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2OC)N3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

8-methoxy-4-methyl-2-[4-(4-nitrophenyl)-1-piperazinyl]quinoline is a chemical compound that belongs to the class of quinolone antibiotics. It is commonly known as moxifloxacin and is used to treat a variety of bacterial infections. The chemical structure of moxifloxacin gives it unique properties that make it effective against a broad range of bacteria.

Mechanism of Action

Moxifloxacin works by inhibiting bacterial DNA synthesis. It targets the DNA gyrase and topoisomerase IV enzymes, which are essential for bacterial DNA replication and repair. By inhibiting these enzymes, moxifloxacin prevents bacterial growth and replication.
Biochemical and Physiological Effects
Moxifloxacin has several biochemical and physiological effects. It has been shown to have a high bioavailability and is rapidly absorbed after oral administration. Moxifloxacin is metabolized in the liver and excreted in the urine and feces. It has a half-life of approximately 12 hours, which allows for once-daily dosing.

Advantages and Limitations for Lab Experiments

Moxifloxacin has several advantages for lab experiments. It is a potent antibiotic that is effective against a broad range of bacteria. It has a high bioavailability and is rapidly absorbed after oral administration. Moxifloxacin also has a long half-life, which allows for once-daily dosing. However, there are some limitations to using moxifloxacin in lab experiments. It is not effective against all types of bacteria, and some bacteria may develop resistance to the antibiotic over time.

Future Directions

There are several future directions for research on moxifloxacin. One area of research could focus on developing new formulations of the antibiotic that are more effective against resistant bacteria. Another area of research could focus on the use of moxifloxacin in combination with other antibiotics to enhance its effectiveness. Additionally, there is a need for more research on the long-term effects of moxifloxacin use and its potential impact on the development of bacterial resistance.

Synthesis Methods

The synthesis of moxifloxacin involves several steps. The starting material is 4-methylquinoline, which is reacted with 4-nitrobenzyl bromide to form 4-methyl-2-(4-nitrobenzyl)quinoline. This intermediate is then reacted with piperazine to form 8-methoxy-4-methyl-2-[4-(4-nitrophenyl)-1-piperazinyl]quinoline. The final step involves the reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst.

Scientific Research Applications

Moxifloxacin has been extensively studied for its antibacterial properties. It has been found to be effective against a broad range of gram-positive and gram-negative bacteria, including those that are resistant to other antibiotics. Moxifloxacin has been used to treat various bacterial infections, such as respiratory tract infections, skin infections, and urinary tract infections.